Hexanoic acid, 6-(ethylamino)-, ethyl ester

• CAS No.: 70785-71-6
• Molecular Formula: C10H21NO2
• Molecular Weight: 187.28 g/mol
• IUPAC Name: ethyl 6-(ethylamino)hexanoate
• InChI: InChI=1S/C10H21NO2/c1-3-11-9-7-5-6-8-10(12)13-4-2/h11H,3-9H2,1-2H3
• InChI Key: VYKAFIWOVSRZGG-UHFFFAOYSA-N
• Canonical SMILES: CCNCCCCCC(=O)OCC

Description

Hexanoic acid, 6-(ethylamino)-, ethyl ester is a useful research compound. Its molecular formula is C10H21NO2 and its molecular weight is 187.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Crude methyl 6-acetylamino-hexanoate (5.19 g) is dissolved in tetrahydrofuran (50 ml) and thereto is added sodium borohydride (5.03 g). The reaction solution is heated under reflux and thereto is added dropwise acetic acid (7.6 ml) and the mixture is heated under reflux for 1 hour and 30 minutes. To the reaction solution is added water under ice-cooling and the mixture is extracted with ethyl acetate. The organic layer is washed with a saturated brine, dried over magnesium sulfate, and concentrated under reduced pressure. The resulting residue is dissolved in ethanol (30 ml) and thereto is added a 4N-hydrochloric acid in ethyl acetate (7.6 ml) and the mixture is stirred at room temperature overnight. To the reaction solution are added a 2N-aqueous sodium hydroxide solution and ethyl acetate, and the mixture is separated, and the organic layer is washed with a saturated brine, dried over magnesium sulfate, and concentrated under reduced pressure to give ethyl 6-ethylamino-hexanoate (1.74 g) as a crude product. MS (m/z): 188 [M+H]+